Cas no 1213096-70-8 ((1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride)
(1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(4-Fluoro-3-methylphenyl)ethanamine hydrochloride
- (R)-1-(4-Fluoro-3-methylphenyl)ethamine hydrochloride
- (1R)-1-(4-fluoro-3-methylphenyl)ethanamine,hydrochloride
- (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride
- 1213096-70-8
- (R)-1-(4-fluoro-3-methylphenyl)ethan-1-amine hydrochloride
- J-500387
- (1r)-1-(4-fluoro-3-methylphenyl)ethylamine hcl
- (1R)-1-(4-fluoro-3-methylphenyl)ethan-1-amine hydrochloride
- (1S)-1-(4-fluoro-3-methylphenyl)ethanamine hcl
- A891818
- EN300-226772
- DS-017866
- DTXSID30662534
- MFCD11101149
- (R)-1-(4-Fluoro-3-methylphenyl)ethanaminehydrochloride
- AKOS016009406
- AKOS015849267
- (1R)-1-(4-Fluoro-3-methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
- (1R)-1-(4-Fluoro-3-methylphenyl)ethylamine hydrochloride
- (1R)-1-(4-FLUORO-3-METHYLPHENYL)ETHYLAMINE-HCl
- CS-0455072
- (1R)-1-(4-fluoro-3-methylphenyl)ethanamine;hydrochloride
-
- MDL: MFCD11101149
- Inchi: 1S/C9H12FN.ClH/c1-6-5-8(7(2)11)3-4-9(6)10;/h3-5,7H,11H2,1-2H3;1H/t7-;/m1./s1
- InChI Key: HZEFSEOLAJTAQO-OGFXRTJISA-N
- SMILES: Cl.FC1C=CC(=CC=1C)[C@@H](C)N
Computed Properties
- Exact Mass: 189.07200
- Monoisotopic Mass: 189.0720553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02000
- LogP: 3.65610
(1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride Customs Data
- HS CODE:2921499090
- Customs Data:
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB450382-250 mg |
(1R)-1-(4-Fluoro-3-methylphenyl)ethylamine-HCl; . |
1213096-70-8 | 250MG |
€635.50 | 2023-07-18 | ||
| abcr | AB450382-1 g |
(1R)-1-(4-Fluoro-3-methylphenyl)ethylamine-HCl; . |
1213096-70-8 | 1g |
€1,211.50 | 2023-07-18 | ||
| Chemenu | CM368347-250mg |
(R)-1-(4-Fluoro-3-methylphenyl)ethanamine hydrochloride |
1213096-70-8 | 95%+ | 250mg |
$469 | 2022-06-14 | |
| Chemenu | CM368347-500mg |
(R)-1-(4-Fluoro-3-methylphenyl)ethanamine hydrochloride |
1213096-70-8 | 95%+ | 500mg |
$744 | 2022-06-14 | |
| Chemenu | CM368347-1g |
(R)-1-(4-Fluoro-3-methylphenyl)ethanamine hydrochloride |
1213096-70-8 | 95%+ | 1g |
$948 | 2022-06-14 | |
| TRC | F401963-10mg |
(1R)-1-(4-Fluoro-3-methylphenyl)ethylamine Hydrochloride |
1213096-70-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F401963-50mg |
(1R)-1-(4-Fluoro-3-methylphenyl)ethylamine Hydrochloride |
1213096-70-8 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | F401963-100mg |
(1R)-1-(4-Fluoro-3-methylphenyl)ethylamine Hydrochloride |
1213096-70-8 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Alichem | A019113295-1g |
(R)-1-(4-Fluoro-3-methylphenyl)ethanamine hydrochloride |
1213096-70-8 | 95% | 1g |
$594.86 | 2023-09-04 | |
| Alichem | A019113295-5g |
(R)-1-(4-Fluoro-3-methylphenyl)ethanamine hydrochloride |
1213096-70-8 | 95% | 5g |
$1856.40 | 2023-09-04 |
(1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride
Comprehensive Guide to (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride (CAS 1213096-70-8): Properties, Applications, and Market Insights
The compound (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride (CAS 1213096-70-8) is a chiral amine derivative with significant importance in pharmaceutical and chemical research. This hydrochloride salt form enhances the stability and solubility of the parent amine, making it a valuable intermediate in drug discovery. The (1R)-enantiomer configuration is particularly noteworthy, as it often exhibits distinct biological activity compared to its (1S)-counterpart.
Chemically, this compound belongs to the class of fluorinated aromatic amines, characterized by the presence of both a fluorine atom and a methyl group on the phenyl ring. The 4-fluoro-3-methyl substitution pattern contributes to its unique electronic and steric properties, which are crucial for its interactions in biological systems. Researchers are increasingly interested in such chiral building blocks due to their potential in creating more effective and selective pharmaceutical agents.
Recent trends in medicinal chemistry highlight the growing demand for enantiomerically pure compounds like (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride. The pharmaceutical industry's shift toward precision medicine and targeted therapies has amplified the need for such specialized intermediates. This compound's CAS 1213096-70-8 has become a frequent search term among chemists exploring novel dopamine receptor modulators and central nervous system (CNS) active compounds.
The synthesis of (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride typically involves asymmetric reduction methods or resolution techniques to obtain the desired (1R)-enantiomer with high optical purity. Advanced chiral separation technologies and enzymatic resolution methods have significantly improved the production efficiency of such compounds. The hydrochloride salt formation is a critical final step that ensures better handling characteristics and improved shelf life.
In pharmaceutical applications, this compound serves as a key intermediate for developing potential neuroprotective agents and psychoactive pharmaceuticals. The fluoromethyl aromatic moiety is particularly valuable in drug design, as it often enhances metabolic stability and membrane permeability. Researchers investigating Parkinson's disease treatments and neurodegenerative disorder therapies frequently explore compounds with this structural motif.
The market for chiral amine derivatives like (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride has shown steady growth, driven by increasing R&D investments in CNS drug discovery. Pharmaceutical companies and contract research organizations are actively seeking reliable suppliers of this CAS 1213096-70-8 compound, with particular emphasis on consistent quality and scalable production capabilities. The global market for such pharmaceutical intermediates is projected to expand significantly in the coming years.
Quality control of (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride requires rigorous analytical methods, including chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. The compound's physicochemical properties, such as melting point, solubility, and optical rotation, are critical parameters that must be carefully monitored during production and storage.
From a regulatory perspective, (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride is typically classified as a research chemical rather than an active pharmaceutical ingredient. However, manufacturers must comply with Good Manufacturing Practices (GMP) when producing this compound for pharmaceutical applications. The 4-fluoro-3-methyl-phenyl structural element has been extensively studied for its safety profile in various drug candidates.
Recent scientific publications have highlighted novel synthetic routes to enantiomerically pure amines like (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride, focusing on greener chemistry approaches. The development of catalytic asymmetric methods and biocatalytic processes represents significant advancements in the field, addressing both efficiency and environmental concerns in chemical synthesis.
For researchers working with CAS 1213096-70-8, proper handling procedures should be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols for handling amine hydrochlorides should be observed. The compound's stability under various conditions has been the subject of several pharmaceutical stability studies.
The future outlook for (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride appears promising, with potential applications extending beyond current pharmaceutical uses. Emerging research areas such as molecular imaging probes and diagnostic agents may create additional demand for this versatile chiral building block. The compound's structural features make it adaptable to various chemical modifications, offering numerous possibilities for drug discovery programs.
In conclusion, (1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine hydrochloride (CAS 1213096-70-8) represents an important compound in modern medicinal chemistry. Its chiral nature, combined with the fluoromethyl aromatic structure, provides unique opportunities for pharmaceutical development. As the industry continues to prioritize enantioselective synthesis and targeted drug design, the significance of such specialized intermediates is expected to grow substantially in both academic and industrial research settings.
1213096-70-8 ((1R)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride) Related Products
- 1213181-44-2((1S)-1-(4-fluoro-3-methyl-phenyl)ethanamine;hydrochloride)
- 1213299-63-8((1S)-1-(4-fluoro-3-methylphenyl)ethan-1-amine)
- 844647-37-6((S)-1-(2,4-Difluorophenyl)ethanamine hydrochloride)
- 1213623-32-5((S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride)
- 791098-81-2((R)-1-(2,4-Difluorophenyl)ethanamine hydrochloride)
- 1217443-60-1((1S)-1-(2-fluoro-5-methylphenyl)ethan-1-amine)
- 1217465-66-1((1R)-1-(2-fluoro-5-methylphenyl)ethan-1-amine)
- 1212075-49-4((R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride)
- 1217473-52-3((S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride)
- 1168139-43-2((1R)-1-(2-fluorophenyl)ethanamine;hydrochloride)